Cas no 1805936-85-9 (2-Bromo-5-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 2-Bromo-5-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1805936-85-9
• MF: C₈H₂BrClF₃NO₃S
• MW: 364.523589611053
• CID: 4973754
• Update Time: 2025-06-13

2-Bromo-5-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C8H2BrClF3NO3S/c9-5-2-6(17-8(11,12)13)4(3-14)1-7(5)18(10,15)16/h1-2H
• InChI Key： JCBPZFLGXZOLLG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 454
• XLogP3: 3.5
• Topological Polar Surface Area: 75.5

Additional information on 2-Bromo-5-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride

Research Briefing on 2-Bromo-5-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride (CAS: 1805936-85-9)

The compound 2-Bromo-5-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride (CAS: 1805936-85-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This sulfonyl chloride derivative, characterized by its bromo, cyano, and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

One of the key areas of interest is the role of this compound in the synthesis of sulfonamide-based drugs. Sulfonamides are a well-known class of compounds with diverse biological activities, including antibacterial, antiviral, and anticancer properties. The presence of the trifluoromethoxy group in 2-Bromo-5-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride enhances its lipophilicity and metabolic stability, making it an attractive candidate for the design of new therapeutic agents. Recent publications have highlighted its use in the preparation of sulfonamide derivatives that exhibit potent inhibitory effects against carbonic anhydrases, a family of enzymes implicated in various diseases.

In addition to its applications in drug synthesis, this compound has also been investigated for its potential in material science. The incorporation of fluorine atoms into organic molecules often imparts desirable properties such as increased chemical and thermal stability. Researchers have utilized 2-Bromo-5-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride as a building block for the development of advanced materials with applications in catalysis and organic electronics. Its reactivity with nucleophiles, such as amines and alcohols, allows for the facile introduction of sulfonyl groups into complex molecular architectures.

Recent methodological advancements have focused on optimizing the synthesis and handling of this compound. Given its sensitivity to moisture and tendency to hydrolyze, researchers have developed novel protocols to improve its stability and yield. For instance, the use of anhydrous conditions and specialized reagents has been reported to enhance the efficiency of reactions involving this sulfonyl chloride. These improvements are critical for scaling up production and ensuring reproducibility in both academic and industrial settings.

Looking ahead, the continued exploration of 2-Bromo-5-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride is expected to yield further insights into its applications. Ongoing studies are investigating its potential in targeted drug delivery systems and as a probe for studying enzyme mechanisms. The compound's unique combination of functional groups positions it as a valuable tool for advancing research in chemical biology and medicinal chemistry. As such, it remains a focal point for innovation in the development of next-generation therapeutics and materials.